1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quino line-3-carboxylic acid
1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quino line-3-carboxylic acid
Grepafloxacin, also known as raxar, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Grepafloxacin is a drug which is used for treatment of adults with mild to moderate infections caused by susceptible strains of haemophilus influenzae, streptococcus pneumoniae, or moraxella catarrhalis. Grepafloxacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Grepafloxacin has been detected in multiple biofluids, such as urine and blood. Within the cell, grepafloxacin is primarily located in the cytoplasm and membrane (predicted from logP).
Grepafloxacin is a member of quinolines, a quinolone antibiotic and a fluoroquinolone antibiotic.
Grepafloxacin is an oral broad-spectrum quinoline antibacterial agent used to treat bacterial infections. Due to the QTc-prolonging potential, as indicated by the changes in the QT interval on the electrocardiogram, and the risk for cardiovascular adverse events, grepafloxacin was withdrawn in the United States.
Grepafloxacin is a member of quinolines, a quinolone antibiotic and a fluoroquinolone antibiotic.
Grepafloxacin is an oral broad-spectrum quinoline antibacterial agent used to treat bacterial infections. Due to the QTc-prolonging potential, as indicated by the changes in the QT interval on the electrocardiogram, and the risk for cardiovascular adverse events, grepafloxacin was withdrawn in the United States.
Brand Name:
Vulcanchem
CAS No.:
146863-02-7
VCID:
VC0136134
InChI:
InChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
SMILES:
CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F
Molecular Formula:
C19H22FN3O3
Molecular Weight:
359.4 g/mol
1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quino line-3-carboxylic acid
CAS No.: 146863-02-7
Main Products
VCID: VC0136134
Molecular Formula: C19H22FN3O3
Molecular Weight: 359.4 g/mol
CAS No. | 146863-02-7 |
---|---|
Product Name | 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxo-quino line-3-carboxylic acid |
Molecular Formula | C19H22FN3O3 |
Molecular Weight | 359.4 g/mol |
IUPAC Name | 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid |
Standard InChI | InChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26) |
Standard InChIKey | AIJTTZAVMXIJGM-UHFFFAOYSA-N |
SMILES | CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F |
Canonical SMILES | CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F |
Physical Description | Solid |
Description | Grepafloxacin, also known as raxar, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Grepafloxacin is a drug which is used for treatment of adults with mild to moderate infections caused by susceptible strains of haemophilus influenzae, streptococcus pneumoniae, or moraxella catarrhalis. Grepafloxacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Grepafloxacin has been detected in multiple biofluids, such as urine and blood. Within the cell, grepafloxacin is primarily located in the cytoplasm and membrane (predicted from logP). Grepafloxacin is a member of quinolines, a quinolone antibiotic and a fluoroquinolone antibiotic. Grepafloxacin is an oral broad-spectrum quinoline antibacterial agent used to treat bacterial infections. Due to the QTc-prolonging potential, as indicated by the changes in the QT interval on the electrocardiogram, and the risk for cardiovascular adverse events, grepafloxacin was withdrawn in the United States. |
Solubility | 6.32e-01 g/L |
Synonyms | (+--)-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid (+--)-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid monohydrochloride 3-quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo- 3-quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-7-(3-methyl-1-piperazinyl)-4-oxo-, monohydrochloride, (+--)- grepafloxacin grepafloxacin HCl grepafloxacin hydrochloride OPC 17116 OPC-17116 Raxa |
PubChem Compound | 72474 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume